4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,5-dimethylmorpholine
Overview
Description
The compound “4-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3,5-dimethylmorpholine” is a fluorinated pyridine derivative . Fluorinated pyridines are a class of compounds that have been of interest due to their interesting and unusual physical, chemical, and biological properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available, fluorinated pyridines can be synthesized through various methods . These methods include the Umemoto reaction, Balts-Schiemann reaction, and substitution reactions .Properties
IUPAC Name |
4-(5-fluorosulfonyloxypyridine-3-carbonyl)-3,5-dimethylmorpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O5S/c1-8-6-19-7-9(2)15(8)12(16)10-3-11(5-14-4-10)20-21(13,17)18/h3-5,8-9H,6-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBRCVJBXOPGZLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCC(N1C(=O)C2=CC(=CN=C2)OS(=O)(=O)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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